Cas no 1805388-59-3 (5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805388-59-3
• MF: C₆H₄BrClF₂N₂O₂S
• MW: 321.526965141296
• CID: 4859653
• Update Time: 2025-06-25

5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H4BrClF2N2O2S/c7-2-1-12-5(8)4(15(11,13)14)3(2)6(9)10/h1,6H,(H2,11,13,14)
• InChI Key： RGYJRFRPMAFDKM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(F)F)S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide

Introduction to 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805388-59-3)

5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1805388-59-3, belongs to the pyridine sulfonamide class, which is well-documented for its role in the development of bioactive molecules. The presence of bromo, chloro, and difluoromethyl substituents in its molecular framework enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide contribute to its unique chemical behavior. The bromo and chloro atoms introduce electrophilic centers, facilitating nucleophilic substitution reactions, while the difluoromethyl group enhances metabolic stability and lipophilicity. These attributes make it an attractive building block for medicinal chemists seeking to design novel compounds with improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic targets. 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide has emerged as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme's active site. The sulfonamide moiety further enhances binding affinity by forming additional hydrogen bonds.

One of the most compelling aspects of 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide is its utility in generating libraries of compounds for high-throughput screening (HTS). Researchers have leveraged this scaffold to identify novel leads with anti-proliferative effects against various cancer cell lines. For instance, derivatives of this compound have shown promising activity against breast cancer and lung cancer models by inhibiting key signaling pathways such as EGFR and ALK. The bromo and chloro substituents allow for further functionalization via cross-coupling reactions, enabling the creation of diverse analogs with tailored biological activities.

The role of difluoromethyl groups in medicinal chemistry cannot be overstated. These groups are known to improve drug candidate properties such as bioavailability and resistance to metabolic degradation. In the context of 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide, the difluoromethyl moiety contributes to enhanced binding affinity by occupying hydrophobic pockets within protein targets. This has been particularly beneficial in designing compounds that exhibit higher selectivity over off-target proteins, reducing side effects.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide. Molecular docking studies have been instrumental in predicting binding modes and optimizing lead compounds before experimental synthesis. These simulations have revealed that modifications at the 3-sulfonamide position can significantly alter binding interactions with target enzymes. For example, replacing the hydrogen atom with bulky amines or heterocyclic groups has been shown to enhance potency while maintaining selectivity.

The agrochemical sector has also explored 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide as a precursor for developing novel pesticides. Pyridine sulfonamides are known for their herbicidal and fungicidal properties, and this compound's structural features make it an ideal candidate for generating next-generation agrochemicals. Researchers have synthesized analogs that exhibit broad-spectrum activity against resistant weed species while demonstrating lower environmental toxicity compared to traditional herbicides.

In conclusion, 5-Bromo-2-chloro-4-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805388-59-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural attributes enable diverse chemical modifications, making it a valuable scaffold for developing innovative bioactive molecules. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, this compound is poised to play a crucial role in advancing drug discovery and crop protection strategies.